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Compound of Interest

Octadecyl 3-(3,5-di-tert-butyl-4-
Compound Name:
hydroxyphenyl)propionate

Cat. No.: B107695

In the realm of materials science and drug development, the long-term stability of organic
substrates is not merely a desirable attribute but a cornerstone of product efficacy, safety, and
reliability. The silent, relentless process of thermo-oxidative degradation can compromise
everything from the mechanical integrity of a polymer-based medical device to the shelf-life of a
sensitive formulation. It is in this context that primary antioxidants, such as the sterically
hindered phenolic compound Antioxidant 1076, become critical enabling molecules.

This guide is structured to provide researchers, scientists, and development professionals with
a comprehensive understanding of the core physicochemical properties of Antioxidant 1076.
We will move beyond a simple recitation of data points to explore the causal relationships
between these properties and the antioxidant's performance. The methodologies detailed
herein are presented not just as instructions, but as self-validating systems designed to ensure
robust and reproducible characterization. By understanding the ‘why' behind the 'how," we can
more effectively harness the protective capabilities of this versatile stabilizer.

Molecular Identity and Core Characteristics

Antioxidant 1076, known chemically as Octadecyl 3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate, is a high molecular weight, sterically hindered phenolic
antioxidant.[1][2][3][4] Its structure is fundamental to its function, featuring a reactive phenolic
hydroxyl group responsible for its antioxidant activity, bulky tert-butyl groups that provide steric
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hindrance and stability, and a long octadecyl tail that enhances its compatibility and reduces

volatility in organic substrates.[5]

Property Value Source(s)
octadecyl 3-(3,5-di-tert-butyl-4-

IUPAC Name [6]
hydroxyphenyl)propanoate
Irganox 1076, Stearyl 3-(3,5-di-

Synonyms tert-butyl-4- [1][617]
hydroxyphenyl)propionate

CAS Number 2082-79-3 [8][9][10]

Molecular Formula C35H6203 [819]

Molecular Weight 530.86 g/mol [2][6][8]
White to off-white crystalline

Appearance [1][8][11][12]

powder or granules

The Mechanism of Action: A Radical Interruption

Antioxidant 1076 functions as a primary, or chain-breaking, antioxidant.[5][13] Its primary role is

to intercept and neutralize the highly reactive peroxy free radicals (ROQe) that are the primary

propagators of the auto-oxidation cycle in organic materials.

The causality of its efficacy is rooted in the following steps:

» H-Atom Donation: When a peroxy radical is formed within the substrate, the phenolic

hydroxyl (-OH) group of Antioxidant 1076 donates its labile hydrogen atom to this radical.[13]

This reaction converts the aggressive peroxy radical into a more stable hydroperoxide

(ROOH) and, in the process, terminates that specific chain reaction.[13]

e Formation of a Stabilized Radical: The Antioxidant 1076 molecule is transformed into a

sterically hindered phenoxyl radical (ArOe).[13] Crucially, this resulting radical is non-reactive.

The unpaired electron is delocalized across the aromatic ring through resonance, and the

large tert-butyl groups sterically shield it, preventing it from initiating new oxidation chains.[5]
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[13] This stability is the key to its function as a chain terminator rather than a chain
propagator.

This mechanism is often enhanced through synergy with secondary antioxidants, such as
phosphites (e.g., Irgafos 168) or thioesters (e.g., DLTP), which function by decomposing the
hydroperoxides (ROOH) into non-radical, stable products.[8][14][15]
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Diagram 1: Radical Scavenging Mechanism of Antioxidant 1076
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Diagram 2: HPLC-UV Workflow for Antioxidant 1076 Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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